salicylamide glucuronide
salicylamide glucuronide
Brand Name:
Vulcanchem
CAS No.:
18338-81-3
VCID:
VC0096598
InChI:
InChI=1S/C13H15NO8/c14-11(18)5-3-1-2-4-6(5)21-13-9(17)7(15)8(16)10(22-13)12(19)20/h1-4,7-10,13,15-17H,(H2,14,18)(H,19,20)/t7-,8-,9+,10-,13+/m0/s1
SMILES:
C1=CC=C(C(=C1)C(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H15NO8
Molecular Weight:
313.26 g/mol
salicylamide glucuronide
CAS No.: 18338-81-3
Impurities
VCID: VC0096598
Molecular Formula: C13H15NO8
Molecular Weight: 313.26 g/mol
| CAS No. | 18338-81-3 |
|---|---|
| Product Name | salicylamide glucuronide |
| Molecular Formula | C13H15NO8 |
| Molecular Weight | 313.26 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(2-carbamoylphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H15NO8/c14-11(18)5-3-1-2-4-6(5)21-13-9(17)7(15)8(16)10(22-13)12(19)20/h1-4,7-10,13,15-17H,(H2,14,18)(H,19,20)/t7-,8-,9+,10-,13+/m0/s1 |
| Standard InChIKey | AEMUKQHDNNVAES-CDHFTJPESA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C(=C1)C(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | salicylamide glucuronide |
| PubChem Compound | 161246 |
| Last Modified | Nov 11 2021 |
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